Cas no 221532-96-3 (1-Boc-4-(4-aminobenzyl)piperidine)

• Product Name: 1-Boc-4-(4-aminobenzyl)piperidine
• CAS No: 221532-96-3
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• MDL: MFCD08460890
• CID: 1040572
• PubChem ID: 21876872
• Update Time: 2025-10-21

1-Boc-4-(4-aminobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-aminobenzyl)piperidine-1-carboxylate
• 1-Boc-4-(4-aminobenzyl)piperidine
• tert-butyl 4-[(4-aminophenyl)methyl]piperidine-1-carboxylate
• 1-tert-butoxycarbonyl-4-(4-aminobenzyl)piperidine
• 4-[1-(N-tert-butoxycarbonyl)piperidin-4-ylmethyl]-phenylamine
• AK103928
• ANW-64345
• CTK8C0214
• PubChem24019
• SureCN4773737
• 4-(4-AMINO-BENZYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TYSWJDYRGCLWNZ-UHFFFAOYSA-N
• 1231AB
• OR305015
• AX8235467
• A22178
• 1-tert-Butoxycarbonyl-4-(4-aminobenz
• DS-4204
• EN300-6201432
• DTXSID50619262
• CS-0154746
• tert-Butyl4-(4-aminobenzyl)piperidine-1-carboxylate
• DB-023635
• AKOS016006097
• 1-N-Boc-4-(4-aminobenzyl)piperidine
• 1-Piperidinecarboxylic acid, 4-[(4-aminophenyl)methyl]-, 1,1-dimethylethyl ester
• SCHEMBL4773737
• MFCD08460890
• WIA53296
• F18286
• 221532-96-3
• SB35524
• 1-N-BOC-4-(4-AMINOBENZYL) PIPERIDINE

• MDL： MFCD08460890
• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-10-8-14(9-11-19)12-13-4-6-15(18)7-5-13/h4-7,14H,8-12,18H2,1-3H3
• InChI Key： TYSWJDYRGCLWNZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2C=CC(=CC=2)N)CC1)=O

Computed Properties

• Exact Mass: 290.19900
• Monoisotopic Mass: 290.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 420.6±18.0°C at 760 mmHg
• PSA: 55.56000
• LogP: 3.97750

1-Boc-4-(4-aminobenzyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-Boc-4-(4-aminobenzyl)piperidine

1-Boc-4-(4-Aminobenzyl)Piperidine: A Comprehensive Overview

The compound with CAS No 221532-96-3, commonly referred to as 1-Boc-4-(4-aminobenzyl)piperidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various research domains. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in its utilization.

1-Boc-4-(4-aminobenzyl)piperidine is a piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom. The presence of the Boc group makes this compound particularly useful in peptide synthesis and other medicinal chemistry applications. The Boc group is widely employed as a temporary protecting group for amines due to its stability under basic conditions and ease of removal under acidic conditions. This feature renders 1-Boc-4-(4-aminobenzyl)piperidine a versatile building block in organic synthesis.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of bioactive molecules with potential therapeutic applications. The piperidine ring is known for its ability to form hydrogen bonds, which is crucial for molecular recognition and binding affinity. The substitution pattern of 1-Boc-4-(4-aminobenzyl)piperidine further enhances its utility, as the 4-aminobenzyl group introduces additional functional groups that can be exploited for further chemical modifications.

The synthesis of 1-Boc-4-(4-aminobenzyl)piperidine typically involves multi-step reactions, including nucleophilic substitution and peptide coupling techniques. Researchers have optimized these methods to improve yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical research. Recent advancements in catalytic asymmetric synthesis have also been explored to produce enantiomerically enriched versions of this compound, which are valuable for studying stereochemical effects in biological systems.

In terms of applications, 1-Boc-4-(4-aminobenzyl)piperidine has been extensively used in the construction of bioactive molecules. Its role as a precursor in peptide synthesis has been well-documented, with studies demonstrating its ability to facilitate the formation of complex peptide frameworks. Additionally, this compound has been employed in the development of small-molecule inhibitors targeting various enzymes and receptors, showcasing its potential in drug discovery.

Recent research has also explored the use of 1-Boc-4-(4-aminobenzyl)piperidine in materials science. By incorporating this compound into polymer networks, scientists have developed novel materials with enhanced mechanical properties and stimuli-responsive behaviors. These findings underscore the versatility of this molecule beyond traditional pharmaceutical applications.

From an environmental standpoint, the synthesis and application of 1-Boc-4-(4-aminobenzyl)piperidine have been designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This approach aligns with global efforts to promote sustainable chemical practices.

In conclusion, 1-Boc-4-(4-aminobenzyl)piperidine (CAS No 221532-96-3) stands as a pivotal molecule in contemporary organic chemistry. Its unique structure, versatile functional groups, and wide-ranging applications make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific knowledge and technological innovation.